4,6-dichloro-1-(methylamino)-2,3-dihydro-1H-inden-2-ol hydrochloride

• IUPAC Name: 4,6-dichloro-1-(methylamino)-2,3-dihydro-1H-inden-2-ol;hydrochloride
• InChI: InChI=1S/C10H11Cl2NO.ClH/c1-13-10-7-2-5(11)3-8(12)6(7)4-9(10)14;/h2-3,9-10,13-14H,4H2,1H3;1H
• InChI Key: RRJKXQXHUFIUQM-UHFFFAOYSA-N
• Canonical SMILES: CNC1C(CC2=C1C=C(C=C2Cl)Cl)O.Cl
• Molecular Formula: C10H12Cl3NO
• Molecular Weight: 268.6 g/mol
• CAS No.: 1172327-40-0

Description

“4,6-dichloro-1-(methylamino)-2,3-dihydro-1H-inden-2-ol hydrochloride” is a chemical compound with the molecular formula C10H12Cl3NO. It has a molecular weight of 268.57. This compound is typically in a solid state and should be stored at room temperature.

Scientific Research Applications

Chirality and Serotonin Inhibition

The absolute configuration of the more active enantiomer of a new serotonin inhibitor, closely related to 4,6-dichloro-1-(methylamino)-2,3-dihydro-1H-inden-2-ol hydrochloride, was established through the application of chirality rules. This research highlights its significance in understanding the molecular basis for the inhibition of serotonin uptake, which is crucial for developing antidepressant drugs (Michals & Smith, 1993).

Structural Analysis through NMR Spectroscopy

Studies involving similar compounds to this compound have utilized NMR spectroscopy for structural elucidation. This technique provides insights into the molecular structure and tautomeric forms of compounds in solution, which is vital for understanding their chemical behavior and reactivity (Holzer et al., 2003).

Synthesis of Derivatives and Analytical Standards

Research on the synthesis of partially O-methylated derivatives of 2-deoxy-2-methylamino-D-glucoses, which share a similar structural motif with this compound, has been conducted to provide analytical standards for studying polysaccharides containing similar residues. This work underscores the importance of these derivatives in the identification and analysis of complex biological molecules (Gorin & Finlayson, 1971).

Epoxidation and Acetylation Reactions

The synthesis and characterization of compounds through epoxidation and acetylation starting from indan-2-ol, which resembles the core structure of this compound, were explored. This research is fundamental for understanding the chemical transformations applicable to this class of compounds and their potential applications in material science and organic synthesis (Kelebekli et al., 2018).

X-ray Powder Diffraction for Structural Determination

X-ray powder diffraction techniques were employed to determine the unit-cell parameters and space group for a structurally similar compound. This approach is crucial for the identification and characterization of new materials, offering insights into the crystalline structures of complex organic molecules (Maixner et al., 2017).